![molecular formula C11H18 B056998 1,3-Diisopropyl-1,3-cyclopentadiene CAS No. 123278-27-3](/img/structure/B56998.png)
1,3-Diisopropyl-1,3-cyclopentadiene
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Overview
Description
1,3-Diisopropyl-1,3-cyclopentadiene (DIPC) is a cyclic hydrocarbon compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications in various fields. DIPC is a highly reactive and unstable compound that has been synthesized through several methods, including the Diels-Alder reaction and the Birch reduction method. In
Mechanism of Action
The mechanism of action of 1,3-Diisopropyl-1,3-cyclopentadiene is not fully understood, but it is believed to act as a reactive diene in Diels-Alder reactions. This compound can undergo cycloaddition reactions with various dienophiles, including electron-deficient alkenes and alkynes. This compound has also been shown to undergo electrocyclic reactions, which can lead to the formation of various cyclic compounds.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, some studies have shown that this compound derivatives have potential anti-inflammatory and anti-cancer properties. This compound derivatives have also been shown to exhibit potent antimalarial activity.
Advantages and Limitations for Lab Experiments
1,3-Diisopropyl-1,3-cyclopentadiene is a highly reactive and unstable compound, which can make it challenging to work with in the laboratory. However, this compound has several advantages, including its potential applications in organic synthesis, materials science, and drug discovery. This compound derivatives have also been shown to exhibit potent biological activity, which makes them attractive targets for drug discovery.
Future Directions
There are several future directions for research on 1,3-Diisopropyl-1,3-cyclopentadiene and its derivatives. One direction is to explore the potential applications of this compound derivatives in catalysis and materials science. Another direction is to investigate the biological activity of this compound derivatives and their potential as drug candidates. Additionally, research on the mechanism of action of this compound and its derivatives could lead to the development of new synthetic methods and the discovery of novel cyclic compounds.
Conclusion
In conclusion, this compound is a highly reactive and unstable cyclic hydrocarbon that has gained significant attention in scientific research due to its potential applications in various fields. This compound can be synthesized through the Diels-Alder reaction and has been studied for its potential applications in organic synthesis, materials science, and drug discovery. This compound derivatives have also been shown to exhibit potent biological activity, which makes them attractive targets for drug discovery. While there is limited research on the biochemical and physiological effects of this compound, future research could lead to the development of new synthetic methods and the discovery of novel cyclic compounds.
Scientific Research Applications
1,3-Diisopropyl-1,3-cyclopentadiene has been extensively studied for its potential applications in various fields, including organic synthesis, materials science, and drug discovery. This compound has been used as a building block for the synthesis of various organic compounds, including natural products and pharmaceuticals. This compound derivatives have also been used as ligands for the synthesis of metal complexes with potential applications in catalysis and materials science.
properties
CAS RN |
123278-27-3 |
---|---|
Molecular Formula |
C11H18 |
Molecular Weight |
150.26 g/mol |
IUPAC Name |
1,3-di(propan-2-yl)cyclopenta-1,3-diene |
InChI |
InChI=1S/C11H18/c1-8(2)10-5-6-11(7-10)9(3)4/h5,7-9H,6H2,1-4H3 |
InChI Key |
QCEFTGHIXRHYPC-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=CC1)C(C)C |
Canonical SMILES |
CC(C)C1=CC(=CC1)C(C)C |
synonyms |
1,3-Cyclopentadiene,1,3-bis(1-methylethyl)-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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